5-(2-Methylsulfonylethylamino)pyridine-2-carbonitrile

• IUPAC Name: 5-(2-methylsulfonylethylamino)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H11N3O2S/c1-15(13,14)5-4-11-9-3-2-8(6-10)12-7-9/h2-3,7,11H,4-5H2,1H3
• InChI Key: YVHGXLUDNQFCLL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCNC1=CN=C(C=C1)C#N
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its InChI code or SMILES string. For a similar compound, 5-(methylsulfanyl)pyridine-2-carbonitrile, the InChI code is 1S/C7H6N2S/c1-10-7-3-2-6(4-8)9-5-7/h2-3,5H,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its molecular weight, form (solid, liquid, gas), melting point, boiling point, and more. For a similar compound, 5-(methylsulfanyl)pyridine-2-carbonitrile, the molecular weight is 150.2, and it is a solid at room temperature.

Scientific Research Applications

Synthesis of Polyamides

Polyamides with pyridyl moieties were synthesized through direct polycondensation, involving derivatives like 2,5-bis[(4-carboxyanilino) carbonyl] pyridine with aromatic diamines. These polyamides demonstrated good solubility in polar solvents and were characterized for their thermal properties, indicating their potential in advanced material science applications (Faghihi & Mozaffari, 2008).

Heterocyclic Chemistry

Pyridine and fused pyridine derivatives were synthesized, exploring the reactivity of pyridinecarbonitrile compounds with various reagents to create a diverse array of heterocyclic compounds. These reactions highlight the compound's versatility in synthesizing novel heterocyclic frameworks with potential pharmacological activities (Al-Issa, 2012).

Spectroscopic Analysis and Structural Studies

The structure and spectroscopic properties of a pyridine derivative were detailed, providing insights into its structural behavior and interaction mechanisms. Such studies are crucial for understanding the fundamental properties of these compounds and their potential applications in various scientific domains (Tranfić et al., 2011).

Antimicrobial Evaluation

Novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones were synthesized and evaluated for their antimicrobial properties. These studies highlight the potential for developing new antimicrobial agents based on pyridinecarbonitrile derivatives (Elgemeie et al., 2017).

Molecular Docking and In Vitro Screening

Pyridinecarbonitrile derivatives were subjected to molecular docking screenings and evaluated for antimicrobial and antioxidant activities, demonstrating the compound's potential as a precursor for bioactive molecules (Flefel et al., 2018).

Safety and Hazards

Safety information for a similar compound, 5-(methylsulfanyl)pyridine-2-carbonitrile, includes hazard statements such as H302, H312, H315, H319, H332, H335, indicating potential hazards if swallowed, in contact with skin, or if inhaled.